N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C21H14Cl2N2S/c22-17-7-4-8-18(23)20(17)25-21-24-19(13-26-21)16-11-9-15(10-12-16)14-5-2-1-3-6-14/h1-13H,(H,24,25)
• InChI Key: SEVVTEVRVLVAQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)NC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C21H14Cl2N2S
• Molecular Weight: 397.3 g/mol

Description

N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine, also known as DTT, is a compound that has been studied extensively for its potential use in scientific research. DTT is a thiazole compound that has shown promise in a variety of applications, including as an anti-cancer agent and as a tool for studying protein structure and function. In

Mechanism of Action

The mechanism of action of N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in the oxidation of proteins. This compound is able to break and reduce disulfide bonds in proteins, which can lead to changes in protein structure and function. Additionally, this compound has been shown to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have antioxidant properties, which may make it useful in the treatment of diseases associated with oxidative stress. This compound has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine in lab experiments is its ability to break and reduce disulfide bonds in proteins. This makes it a useful tool for studying protein structure and function. Additionally, this compound has been shown to be relatively non-toxic, which makes it a safe compound to use in lab experiments.
One of the limitations of using this compound in lab experiments is its instability in aqueous solutions. This compound is known to react with oxygen and other compounds in solution, which can lead to the formation of unwanted byproducts. Additionally, this compound can be difficult to work with due to its strong odor and potential for skin irritation.

Future Directions

There are a number of future directions for research on N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine. One area of research could focus on the development of new anti-cancer drugs based on the structure of this compound. Another area of research could focus on the use of this compound as a tool for studying protein structure and function in vivo. Additionally, research could be conducted on the use of this compound in the treatment of diseases associated with oxidative stress and inflammation.

Synthesis Methods

N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine can be synthesized using a variety of methods, but the most commonly used method involves the reaction of 2,6-dichlorophenyl isothiocyanate with 4-phenylbenzaldehyde in the presence of sodium methoxide. This reaction produces the intermediate 4-(2,6-dichlorophenyl)-1,3-thiazol-2-ylphenylmethanone, which is then reacted with aniline to produce this compound.

Scientific Research Applications

N-(2,6-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine has been studied extensively for its potential use in scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new anti-cancer drugs.
This compound has also been used as a tool for studying protein structure and function. This compound can be used to break disulfide bonds in proteins, allowing researchers to study the effects of these bonds on protein structure and function. Additionally, this compound can be used to reduce the disulfide bonds in proteins, allowing researchers to study the effects of oxidation on protein structure and function.